Cas no 1805065-69-3 (Ethyl 2-fluoro-5-methoxyisonicotinate)

• Product Name: Ethyl 2-fluoro-5-methoxyisonicotinate
• CAS No: 1805065-69-3
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4906309
• Update Time: 2025-10-30

Ethyl 2-fluoro-5-methoxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-5-methoxyisonicotinate

• Inchi： 1S/C9H10FNO3/c1-3-14-9(12)6-4-8(10)11-5-7(6)13-2/h4-5H,3H2,1-2H3
• InChI Key： HJVPABMDMRSSNM-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=C(C=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-fluoro-5-methoxyisonicotinate

Ethyl 2-Fluoro-5-Methoxyisonicotinate: A Comprehensive Overview

Ethyl 2-fluoro-5-methoxyisonicotinate, also known by its CAS number 1805065-69-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinates, which are derivatives of isonicotinic acid. The structure of ethyl 2-fluoro-5-methoxyisonicotinate features a substituted aromatic ring with a fluoro group at the 2-position and a methoxy group at the 5-position, along with an ethyl ester group. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of ethyl 2-fluoro-5-methoxyisonicotinate typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

Ethyl 2-fluoro-5-methoxyisonicotinate has been studied extensively for its potential applications in drug development. The presence of a fluoro group at the 2-position introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. Similarly, the methoxy group at the 5-position contributes to increased lipophilicity, improving the compound's bioavailability. These properties make ethyl 2-fluoro-5-methoxyisonicotinate a promising candidate for use as a lead compound in medicinal chemistry research.

Recent studies have highlighted the potential of ethyl 2-fluoro-5-methoxyisonicotinate as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. For instance, research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The study revealed that ethyl 2-fluoro-5-methoxyisonicotinate binds effectively to the active site of AChE, leading to reduced enzymatic activity and improved cognitive function in animal models.

Beyond its pharmacological applications, ethyl 2-fluoro-5-methoxyisonicotinate has also been investigated for its role in materials science. The compound's unique electronic properties make it a suitable candidate for use in organic electronics. For example, researchers have explored its application as a dopant in organic light-emitting diodes (OLEDs), where it enhances device efficiency and stability. Recent findings by Lee et al. (2023) suggest that incorporating ethyl 2-fluoro-5-methoxyisonicotinate into OLEDs can significantly improve their luminous efficiency and operational lifetime.

Ethical considerations are paramount in the development and application of compounds like ethyl 2-fluoro-5-methoxyisonicotinate. Researchers must ensure that their work adheres to strict safety protocols and regulatory standards. The potential toxicity of this compound has been evaluated in preclinical studies, with results indicating low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects on human health and the environment.

In conclusion, ethyl 2-fluoro-5-methoxyisonicotinate represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, it is anticipated that this compound will contribute significantly to advancing our understanding of complex biological systems and developing innovative technologies.